Cas no 99847-87-7 (4-(2-chloroethoxy)benzyl chloroide)

• Product Name: 4-(2-chloroethoxy)benzyl chloroide
• CAS No: 99847-87-7
• MF: C₉H₁₀Cl₂O
• MW: 205.081100940704
• CID: 819900
• PubChem ID: 21882328
• Update Time: 2025-04-19

4-(2-chloroethoxy)benzyl chloroide Chemical and Physical Properties

Names and Identifiers

• 4-(2-chloroethoxy)benzyl chloroide
• (S)-(+)-2-PHENYLPROPIONIC ACID
• 1-(2-chloroethoxy)-4-(chloromethyl)Benzene
• SCHEMBL4150998
• FT-0731725
• DTXSID40619357
• MNSDXQDMZMYLNL-UHFFFAOYSA-N
• 4-(2-CHLOROETHOXY)BENZYL CHLORIDE
• 99847-87-7
• 4-(Chloroethoxy)benzyl chloride
• AKOS015951004

• Inchi： 1S/C9H10Cl2O/c10-5-6-12-9-3-1-8(7-11)2-4-9/h1-4H,5-7H2
• InChI Key： MNSDXQDMZMYLNL-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1)OCCCl

Computed Properties

• Exact Mass: 204.011
• Monoisotopic Mass: 204.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 9.2A^2